Cas no 3518-76-1 (1-Phenethyl-4-piperidinol)

• Product Name: 1-Phenethyl-4-piperidinol
• CAS No: 3518-76-1
• MF: C₁₃H₁₉NO
• MW: 205.296063661575
• MDL: MFCD00038874
• CID: 314895
• PubChem ID: 77055
• Update Time: 2025-09-26

1-Phenethyl-4-piperidinol Chemical and Physical Properties

Names and Identifiers

• 1-Phenethylpiperidin-4-ol
• 1-(2-phenylethyl)piperidin-4-ol
• 4-Piperidinol,1-(2-phenylethyl)-
• N-(-PHENETHYL)-4-HYDROXY PIPERIDINE
• 1-(2-Phenylethyl)piperidine-4-ol
• 1-phenethyl-4-hydroxypiperidine
• 1-phenethyl-piperidine-4-ol
• EINECS 222-527-7
• 1-Phenethyl-4-piperidinol
• SCHEMBL4255190
• A1-20323
• HMS1581O11
• 1-PHENETHYL-4-HYDROXYPIPERIDINE [NFLIS-DRUG]
• N-phenethyl-4-hydroxy piperidine
• UNII-U62RHL2Y72
• 4-hydroxy-N-phenethylpiperidine
• CS-0358226
• Oprea1_163158
• NS00029798
• AKOS009036139
• A874729
• 1-(2-Phenylethyl)-4-piperidinol
• Cambridge id 5427383
• DTXSID90188669
• AB00085107-01
• 3518-76-1
• U62RHL2Y72
• AM85334
• FT-0629317

• MDL： MFCD00038874
• Inchi： 1S/C13H19NO/c15-13-7-10-14(11-8-13)9-6-12-4-2-1-3-5-12/h1-5,13,15H,6-11H2
• InChI Key： KYGMSTKBHJVPJK-UHFFFAOYSA-N
• SMILES： OC1CCN(CCC2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 205.14700
• Monoisotopic Mass: 205.147
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.5A^2
• XLogP3: 2.1

Experimental Properties

• Density: 1.064±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 95.5-98.5 ºC
• Boiling Point: 341.9±22.0 ºC (760 Torr),
• Flash Point: 123.8±16.5 ºC,
• Refractive Index: 1.556
• Solubility: Slightly soluble (13 g/l) (25 º C),
• PSA: 23.47000
• LogP: 1.62370

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines